Cas no 1206979-75-0 (6-Chloro-1H-pyrazolo[4,3-c]pyridin-3-amine)

• Product Name: 6-Chloro-1H-pyrazolo[4,3-c]pyridin-3-amine
• CAS No: 1206979-75-0
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD22549635
• CID: 4673452
• PubChem ID: 76847146
• Update Time: 2025-10-28

6-Chloro-1H-pyrazolo[4,3-c]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1H-pyrazolo[4,3-c]pyridin-3-amine
• ZINC89220091
• FCH2280156
• AX8320917
• 1h-pyrazolo[4,3-c]pyridin-3-amine,6-chloro-
• SCHEMBL12466689
• MFCD22549635
• DB-100530
• E76555
• CS-0163691
• SY286285
• 3-Amino-6-chloro-1H-pyrazolo[4,3-c]pyridine
• 1206979-75-0

• MDL： MFCD22549635
• Inchi： 1S/C6H5ClN4/c7-5-1-4-3(2-9-5)6(8)11-10-4/h1-2H,(H3,8,10,11)
• InChI Key： ZGCFHYKQHHBJJZ-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=N1)C(N)=NN2

Computed Properties

• Exact Mass: 168.0202739g/mol
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67.6

Additional information on 6-Chloro-1H-pyrazolo[4,3-c]pyridin-3-amine

6-Chloro-1H-pyrazolo[4,3-c]pyridin-3-amine: A Comprehensive Overview

The compound with CAS No. 1206979-75-0, known as 6-Chloro-1H-pyrazolo[4,3-c]pyridin-3-amine, has garnered significant attention in the fields of organic chemistry and pharmacology. This heterocyclic amine derivative is characterized by its unique structural features, which include a pyrazolo[4,3-c]pyridine core substituted with a chlorine atom at the 6-position and an amine group at the 3-position. The pyrazolo[4,3-c]pyridine scaffold is a fused bicyclic system comprising a pyrazole ring fused to a pyridine ring, which contributes to its versatile reactivity and potential biological activity.

Recent studies have highlighted the importance of 6-Chloro-1H-pyrazolo[4,3-c]pyridin-3-amine in drug discovery efforts. Researchers have explored its role as a potential lead compound for developing novel therapeutic agents. The compound's structure allows for various functional group modifications, making it an ideal candidate for medicinal chemistry campaigns. For instance, the chlorine substituent at the 6-position can be replaced with other electron-withdrawing or electron-donating groups to modulate its pharmacokinetic properties and bioavailability.

One of the most promising applications of 6-Chloro-1H-pyrazolo[4,3-c]pyridin-3-amine lies in its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of 6-Chloro-1H-pyrazolo[4,3-c]pyridin-3-amine involves a multi-step process that typically begins with the preparation of the pyrazolo[4,3-c]pyridine core. This is followed by chlorination at the 6-position and subsequent amidation or amination to introduce the amine group at the 3-position. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Researchers have also explored alternative synthetic routes to improve scalability and reduce production costs.

In terms of pharmacokinetics, 6-Chloro-1H-pyrazolo[4,3-c]pyridin-3-amine demonstrates favorable absorption profiles in preclinical models. Its lipophilic nature enhances its ability to cross biological membranes, which is advantageous for achieving adequate tissue penetration. However, further studies are required to evaluate its metabolic stability and clearance rates in humans.

The structural flexibility of 6-Chloro-1H-pyrazolo[4,3-c]pyridin-3-amine has also made it a valuable tool in chemical biology research. Scientists have utilized this compound as a probe to study protein-ligand interactions and to identify novel targets for drug development. Its ability to bind selectively to certain receptors or enzymes makes it a valuable asset in understanding complex biological systems.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 6-Chloro-1H-pyrazolo[4,3-c]pyridin-3-amine. These studies have provided insights into its binding modes with target proteins and have guided efforts to optimize its pharmacodynamic properties. For example, molecular docking simulations have revealed key interactions between the compound's chlorine substituent and critical residues in the active site of target enzymes.

In conclusion, 6-Chloro-1H-pyrazolo[4,3-c]pyridin-3-amines represents a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure, coupled with favorable pharmacokinetic properties, positions it as a valuable lead compound for developing innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to advancements in drug discovery and development.